methyl 3-[(5Z)-5-(3-ethoxy-4-hydroxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoate

Specification

• Molecular Formula: C16H17NO5S2
• Molecular Weight: 367.4 g/mol
• IUPAC Name: methyl 3-[(5Z)-5-[(3-ethoxy-4-hydroxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoate
• Standard InChI: InChI=1S/C16H17NO5S2/c1-3-22-12-8-10(4-5-11(12)18)9-13-15(20)17(16(23)24-13)7-6-14(19)21-2/h4-5,8-9,18H,3,6-7H2,1-2H3/b13-9-
• Standard InChI Key: ZPJGFMLIXUSUMT-LCYFTJDESA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C\2/C(=O)N(C(=S)S2)CCC(=O)OC)O
• SMILES: CCOC1=C(C=CC(=C1)C=C2C(=O)N(C(=S)S2)CCC(=O)OC)O
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C2C(=O)N(C(=S)S2)CCC(=O)OC)O

Introduction

Related Compounds and Their Applications

Compounds similar to methyl 3-[(5Z)-5-(3-ethoxy-4-hydroxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoate, such as those containing thiazolidine rings, are often studied for their biological activities, including antimicrobial, anti-inflammatory, and antioxidant properties.

2-[5-(3-Ethoxy-4-Hydroxybenzylidene)-4-Oxo-2-Thioxo-1,3-Thiazolidin-3-Yl]Pentanoic Acid

This compound has a similar structure but with a pentanoic acid group instead of a propanoate ester. Its molecular formula is C17H19NO5S2, and its molecular weight is 381.5 g/mol.

Compound	Molecular Formula	Molecular Weight (g/mol)
2-[5-(3-Ethoxy-4-Hydroxybenzylidene)-4-Oxo-2-Thioxo-1,3-Thiazolidin-3-Yl]Pentanoic Acid	C17H19NO5S2	381.5

4-((5-(3-Ethoxy-4-Hydroxybenzylidene)-3-Methyl-4-Oxothiazolidin-2-Ylidene)Amino)Benzoic Acid

This compound has a molecular formula of C20H18N2O5S and a molecular weight of 398.4 g/mol. It features a benzoic acid group attached to a thiazolidine ring.

Compound	Molecular Formula	Molecular Weight (g/mol)
4-((5-(3-Ethoxy-4-Hydroxybenzylidene)-3-Methyl-4-Oxothiazolidin-2-Ylidene)Amino)Benzoic Acid	C20H18N2O5S	398.4

Potential Applications and Research Directions

While specific research findings on methyl 3-[(5Z)-5-(3-ethoxy-4-hydroxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoate are not available, compounds with similar structures have been explored for their potential biological activities. These include:

• Biological Activity: Thiazolidine derivatives are known for their antimicrobial, anti-inflammatory, and antioxidant properties, suggesting potential applications in pharmaceutical research.

• Chemical Synthesis: The compound's structure offers opportunities for further chemical modification, which could be explored in combinatorial chemistry approaches to generate diverse libraries of compounds for screening.